Cas no 2228564-28-9 (2-amino-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol)

• Product Name: 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• CAS No: 2228564-28-9
• MF: C₇H₁₀F₃N₃O
• MW: 209.169011592865
• CID: 5818071
• PubChem ID: 165632510
• Update Time: 2023-12-27

2-amino-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-ol
• 2228564-28-9
• 2-amino-3-[3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-ol
• EN300-1955220

• Inchi： 1S/C7H10F3N3O/c8-7(9,10)6-4(2-12-13-6)1-5(11)3-14/h2,5,14H,1,3,11H2,(H,12,13)
• InChI Key： XVSAXUDKABJPPH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC(CO)N)(F)F

Computed Properties

• Exact Mass: 209.07759644g/mol
• Monoisotopic Mass: 209.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.9Ų